Cas no 2034493-61-1 (N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide)

• Product Name: N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide
• CAS No: 2034493-61-1
• MF: C₁₅H₁₆FN₃O₆S
• MW: 385.36744594574
• CID: 5552843
• Update Time: 2025-07-17

N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide

• Inchi： 1S/C15H16FN3O6S/c16-10-2-1-3-12(6-10)26(23,24)17-5-4-13(20)18-7-11(8-18)19-14(21)9-25-15(19)22/h1-3,6,11,17H,4-5,7-9H2
• InChI Key： IUGXJEXTFMTQST-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(N2CC(N3C(=O)COC3=O)C2)=O)(=O)=O)=CC=CC(F)=C1

Additional information on N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide

Comprehensive Analysis of N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide (CAS No. 2034493-61-1)

The compound N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide (CAS No. 2034493-61-1) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This sulfonamide derivative incorporates a 2,4-dioxo-1,3-oxazolidin moiety, which is known for its role in modulating biological activity. Researchers are particularly interested in its azetidine ring, a four-membered nitrogen heterocycle that enhances molecular rigidity and bioavailability.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The 3-fluorobenzenesulfonamide group in this compound is a critical pharmacophore, often associated with enzyme inhibition and receptor binding. This aligns with current trends in drug discovery, where fluorinated compounds are prioritized for their metabolic stability and enhanced binding affinity. The compound's CAS No. 2034493-61-1 is frequently searched in academic databases, reflecting its relevance in kinase inhibition studies and inflammatory disease research.

From a synthetic chemistry perspective, the incorporation of the 1,3-oxazolidin-2,4-dione scaffold into azetidine-based systems presents intriguing challenges and opportunities. This structural combination is rare in the literature, making N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide a valuable subject for structure-activity relationship (SAR) studies. Its potential as a protease inhibitor or signal transduction modulator is under investigation, particularly in oncology and immunology.

The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are also of interest to medicinal chemists. These properties influence its ADME profile (absorption, distribution, metabolism, and excretion), a key consideration in modern drug development. Computational modeling studies suggest that the fluorine atom in the benzenesulfonamide group may enhance membrane permeability, a hot topic in blood-brain barrier penetration research.

As the pharmaceutical industry shifts toward fragment-based drug design, the modular structure of CAS No. 2034493-61-1 offers versatility for derivatization. Its oxazolidinone and azetidine motifs are compatible with click chemistry, enabling rapid library synthesis for high-throughput screening. This aligns with the growing emphasis on AI-driven drug discovery, where such scaffolds are prioritized for virtual screening pipelines.

In conclusion, N-[3-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)azetidin-1-yl]-3-oxopropyl]-3-fluorobenzenesulfonamide represents a compelling case study at the intersection of medicinal chemistry and drug design innovation. Its structural complexity and therapeutic potential make it a compound to watch in the coming years, particularly as researchers explore its applications in personalized medicine and multi-target therapies.